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Compound of Interest

Compound Name: Neobyakangelicol

Cat. No.: B600614

To our valued audience of researchers, scientists, and drug development professionals:

Following a comprehensive review of peer-reviewed scientific literature, it has become evident
that detailed in vitro mechanistic studies specifically focused on neobyakangelicol are limited.
While neobyakangelicol, a furanocoumarin isolated from the roots of Angelica dahurica, has
been identified and noted for its antioxidative properties, a deep body of research detailing its
specific molecular interactions, signaling pathway modulations, and quantitative inhibitory data
IS not yet available in the public domain.[1]

Research on extracts from Angelica dahurica and its other constituent furanocoumarins—such
as isoimperatorin, imperatorin, and oxypeucedanin—demonstrates a range of biological
activities, including antiproliferative, anti-inflammatory, and antiviral effects.[2][3][4] These
related compounds have been shown to inhibit the proliferation of various human tumor cell
lines, reduce the production of inflammatory mediators like nitric oxide (NO), and attenuate the
formation of reactive oxygen species (ROS).[2][4][5][6]

Given the lack of specific data required to construct a detailed technical guide on
neobyakangelicol that meets the rigorous standards of this audience, we propose a pivot. We
can develop the requested in-depth guide on a closely related, and more extensively
researched, furanocoumarin from Angelica dahurica, such as imperatorin. Sufficient data exists
for imperatorin to fulfill the core requirements of this project, including quantitative data for
tables, detailed experimental protocols, and elucidated signaling pathways for visualization.
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We await your guidance on whether to proceed with creating a comprehensive technical guide
on the in vitro mechanism of action of a comparable, well-documented furanocoumarin. This
would allow us to provide a valuable and data-rich resource that aligns with the original intent
of your request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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